N-(2-methylsulfanylphenyl)-1-[(E)-4,4,4-trifluoro-3-oxobut-1-enyl]pyrrolidine-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N-(2-methylsulfanylphenyl)-1-[(E)-4,4,4-trifluoro-3-oxobut-1-enyl]pyrrolidine-2-carboxamide” is a chemical compound that contains a pyrrolidine ring . Pyrrolidine is a five-membered nitrogen-containing ring, which is widely used by medicinal chemists to obtain compounds for the treatment of human diseases .
Molecular Structure Analysis
The molecule contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom . The structure also includes a trifluoro-3-oxobut-1-enyl group and a 2-methylsulfanylphenyl group.Scientific Research Applications
Catalytic Applications
N-(2-methylsulfanylphenyl)-1-[(E)-4,4,4-trifluoro-3-oxobut-1-enyl]pyrrolidine-2-carboxamide and its derivatives have been studied for their role in catalysis. For instance, derivatives of this compound have been used as powerful ligands in copper-catalyzed coupling reactions. This includes the coupling of (hetero)aryl halides with sulfinic acid salts, a process important for producing pharmaceutically significant compounds (Ma et al., 2017).
Antiviral and Antineoplastic Potential
Studies have explored the potential of N-(2-methylsulfanylphenyl)-1-[(E)-4,4,4-trifluoro-3-oxobut-1-enyl]pyrrolidine-2-carboxamide derivatives in antiviral and antineoplastic applications. For instance, some derivatives have shown potential as anti-HIV agents, with specific structural conformations contributing to their efficacy (Tamazyan et al., 2007). Additionally, certain derivatives have been evaluated as possible antineoplastic agents, with their molecular structures and conformations analyzed for potential therapeutic applications (Banerjee et al., 2002).
PET Tracer Development
This compound has also been investigated in the context of developing positron emission tomography (PET) tracers. Derivatives were synthesized for potential use in imaging orexin2 receptors, although initial studies showed limitations in brain uptake and retention (Liu et al., 2012).
Synthesis of Novel Heterocyclic Compounds
The compound and its derivatives have been utilized in the synthesis of novel heterocyclic compounds. These synthesized compounds have been evaluated for various biological activities, showcasing the versatility of this chemical structure in medicinal chemistry (Shah et al., 2019).
Crystallography and Conformational Analysis
Crystallography and conformational analysis of derivatives of N-(2-methylsulfanylphenyl)-1-[(E)-4,4,4-trifluoro-3-oxobut-1-enyl]pyrrolidine-2-carboxamide have been significant in understanding their chemical and physical properties. These studies provide insights into the molecular structure and potential applications of these compounds in various fields of research (Chen et al., 2011).
properties
IUPAC Name |
N-(2-methylsulfanylphenyl)-1-[(E)-4,4,4-trifluoro-3-oxobut-1-enyl]pyrrolidine-2-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17F3N2O2S/c1-24-13-7-3-2-5-11(13)20-15(23)12-6-4-9-21(12)10-8-14(22)16(17,18)19/h2-3,5,7-8,10,12H,4,6,9H2,1H3,(H,20,23)/b10-8+ |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LNVBELXYBUOJSY-CSKARUKUSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=CC=C1NC(=O)C2CCCN2C=CC(=O)C(F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CSC1=CC=CC=C1NC(=O)C2CCCN2/C=C/C(=O)C(F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17F3N2O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-methylsulfanylphenyl)-1-[(E)-4,4,4-trifluoro-3-oxobut-1-enyl]pyrrolidine-2-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.